2-(4-fluorophenoxy)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C17H19FN2O2S/c18-14-1-3-16(4-2-14)22-11-17(21)19-15-5-7-20(10-15)9-13-6-8-23-12-13/h1-4,6,8,12,15H,5,7,9-11H2,(H,19,21)
• InChI Key: HWNCOGFYPINXCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)COC2=CC=C(C=C2)F)CC3=CSC=C3
• Molecular Formula: C17H19FN2O2S
• Molecular Weight: 334.4 g/mol

Description

2-(4-fluorophenoxy)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}acetamide, commonly known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 has been found to have immunomodulatory properties and has been investigated for its potential use in treating various diseases.

Scientific Research Applications

Synthesis and Antiproliferative Activity

Research has explored the synthesis of pyridine linked various substituted thiazole hybrids, which share a structural motif with the compound . These studies have demonstrated significant antiproliferative activity against various cancer cell lines, including liver carcinoma (HepG2) and breast cancer (MCF-7), highlighting potential applications in cancer research and therapy (Alaa M. Alqahtani & A. Bayazeed, 2020).

Photoreactions and Stability Studies

Investigations into the photoreactions of flutamide, a compound structurally related to the specified chemical, have provided insights into its behavior under different solvent conditions and upon exposure to UV light. This research offers valuable information on the stability and reactivity of similar compounds, which could inform their handling and use in scientific studies (Y. Watanabe, S. Fukuyoshi, & A. Oda, 2015).

Pharmacological Characterization

Studies on compounds with a similar structural framework have detailed their high-affinity interaction with opioid receptors, indicating potential for research into depression and addiction disorders. This work underscores the importance of such compounds in pharmacological and neurological research (S. Grimwood et al., 2011).

Development of Fluoroionophores

Research into diamine-salicylaldehyde derivatives, akin to the compound of interest, has led to the development of fluoroionophores capable of chelating metal ions like Zn+2. This suggests applications in metal ion detection and imaging, both in cellular contexts and environmental samples (W. Hong et al., 2012).

Thrombin Inhibition

Studies on 2-(2-Chloro-6-fluorophenyl)acetamides have identified potent thrombin inhibitors, indicating the relevance of such compounds in the development of new anticoagulant therapies. This research has implications for cardiovascular disease treatment and prevention (L. Lee et al., 2007).